Cas no 2060038-32-4 (2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-3-ylmethanesulfonyl chloride)

• Product Name: 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-3-ylmethanesulfonyl chloride
• CAS No: 2060038-32-4
• MF: C₉H₁₀ClF₃N₂O₂S
• MW: 302.701110363007
• MDL: MFCD30498539
• CID: 5183310
• PubChem ID: 125454895
• Update Time: 2025-06-09

2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-3-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridine-3-methanesulfonyl chloride, 5,6,7,8-tetrahydro-2-(trifluoromethyl)-
• 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-3-ylmethanesulfonyl chloride

• MDL： MFCD30498539
• Inchi： 1S/C9H10ClF3N2O2S/c10-18(16,17)5-6-8(9(11,12)13)14-7-3-1-2-4-15(6)7/h1-5H2
• InChI Key： ZNTNKLYJRJERQX-UHFFFAOYSA-N
• SMILES： C12=NC(C(F)(F)F)=C(CS(Cl)(=O)=O)N1CCCC2

Additional information on 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo1,2-apyridin-3-ylmethanesulfonyl chloride

Comprehensive Overview of 2-(Trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-ylmethanesulfonyl Chloride (CAS No. 2060038-32-4)

The compound 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2060038-32-4) is a specialized sulfonyl chloride derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethyl group and an imidazo[1,2-a]pyridine core, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery.

In recent years, the demand for fluorinated compounds like 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-ylmethanesulfonyl chloride has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s sulfonyl chloride moiety allows for versatile functionalization, enabling the creation of sulfonamides and sulfonate esters—key motifs in medicinal chemistry. Its application in high-throughput screening and fragment-based drug design further underscores its relevance in modern pharmaceutical R&D.

The imidazo[1,2-a]pyridine scaffold, a prominent feature of this compound, is widely studied for its heterocyclic chemistry applications. This scaffold is known to exhibit broad-spectrum biological activity, including anti-inflammatory and antiviral properties. Coupled with the trifluoromethyl group, which improves lipophilicity and membrane permeability, this compound is a prime candidate for optimizing lead compounds in drug development pipelines.

From a synthetic perspective, 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-ylmethanesulfonyl chloride offers advantages in regioselective modifications and cross-coupling reactions. Its compatibility with palladium-catalyzed and microwave-assisted synthesis methods makes it a flexible building block for structure-activity relationship (SAR) studies. These attributes are particularly valuable in addressing challenges like drug resistance and target selectivity, which are hot topics in precision medicine.

Environmental and green chemistry considerations are also shaping the use of this compound. Researchers are exploring solvent-free and catalytic approaches to minimize waste and energy consumption during its synthesis. Such innovations align with the growing emphasis on sustainable chemistry and circular economy principles in the chemical industry.

In summary, 2-(trifluoromethyl)-5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-ylmethanesulfonyl chloride (CAS No. 2060038-32-4) is a multifaceted compound with broad applications in drug discovery, agrochemicals, and material science. Its structural features and reactivity profile position it as a critical tool for advancing next-generation therapeutics and functional materials. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing global health and sustainability challenges.